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At a facility like JPL, the responsibility for proper waste management is shared. Laboratory

personnel are responsible for the initial and correct identification, segregation, and containment

of hazardous waste. The JPL Environmental Affairs Program Office (EAPO) and Occupational

Safety Program Office then manage the collection, storage, and ultimate disposal of this waste

in compliance with federal, state, and local regulations.[1][2]

Chemical Hazardous Waste Procedures
The first step in waste disposal is determining if a material is a hazardous waste. According to

the EPA, hazardous waste can be ignitable, corrosive, reactive, or toxic. California has more

stringent regulations, and a list of "Acutely Hazardous Wastes" and "Extremely Hazardous

Wastes" is available for reference.[1][3]

Step-by-Step Chemical Waste Disposal Protocol:
Container Selection: Choose a container that is compatible with the chemical waste. For

instance, do not store corrosive materials in metal containers. When possible, plastic

containers are preferred over glass to minimize the risk of breakage. The container must

have a tight-fitting lid and be leak-proof.[4]

Waste Segregation: Never mix incompatible types of waste in the same container to prevent

chemical reactions and simplify disposal.[4] Store containers of incompatible waste

separately, using secondary containment trays.[4]

Labeling: Each container of hazardous waste must be properly labeled. At JPL, this requires

a form generated by the JPL Hazardous Waste Generator Tool or JPL form 2799.[5] The
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label must include the words "Hazardous Waste," the full chemical names of the contents (no

formulas or abbreviations), the type of hazard (e.g., flammable, corrosive), and the date the

container becomes full.[5]

Accumulation: Store hazardous waste in a designated "Satellite Accumulation Area" (SAA)

within or near the lab where it is generated.[4] Containers must be kept closed except when

adding waste.

Requesting Pickup: Arrangements for all hazardous waste pickup must be completed by the

EAPO.[5] Once a container is full, it must be removed from the SAA within three days.

Partially filled containers can remain in the SAA for up to one year.

Empty Container Disposal
The proper disposal of empty chemical containers depends on their prior contents. An "Empty

Container Decision Tree" is a common tool used to guide this process.[1][3] Generally,

containers that held acutely hazardous materials must be disposed of as hazardous waste.

Other containers may be triple-rinsed (with the rinsate collected as hazardous waste), defaced,

and then disposed of as non-hazardous waste or recycled.

Biohazardous Waste Disposal
Biohazardous waste includes materials contaminated with infectious agents, human or animal

tissues, and recombinant DNA. These materials require specific handling and disposal

procedures to prevent health risks.

Sharps: Needles, scalpels, and other contaminated sharp objects must be disposed of in

designated, puncture-resistant sharps containers.

Solid Waste: Other contaminated solid waste is typically collected in red biohazard bags.

Decontamination: Most biohazardous waste must be decontaminated, often by autoclaving,

before final disposal.

The Caltech EH&S Office manages the disposal of all biohazardous waste.[1]

Chemical Spill Response
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In the event of a chemical spill, the immediate priority is to ensure personnel safety and assess

the risk.

Emergency Spill Procedures:
Alert others in the area.

If the spill is large, highly toxic, or flammable, evacuate the area and call the JPL emergency

number.

If safe to do so, confine the spill area.

Provide emergency responders with as much information as possible about the spilled

material.[6]

Non-Emergency Spill Cleanup:
Alert others in the vicinity.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[6]

Neutralize acids or bases if applicable and safe to do so.

Absorb the spill with a suitable absorbent material.

Collect all contaminated materials (absorbent, gloves, etc.) and place them in a designated

hazardous waste container.

Dispose of the contaminated material as hazardous waste.[6]

Quantitative Data Summary
While specific quantitative limits for JPL are not publicly available, the following table provides

common guidelines found in laboratory safety protocols.
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Parameter Guideline Source Type

Satellite Accumulation Area

(SAA) Volume Limit

≤ 55 gallons of hazardous

waste or 1 quart of acutely

hazardous waste

General Best Practice

Time Limit for Full Containers

in SAA
3 days General Best Practice

Time Limit for Partially Full

Containers in SAA
1 year General Best Practice

pH Range for Drain Disposal (if

permitted)

Prohibited for hazardous

chemicals
General Best Practice

Experimental Protocols
Detailed experimental protocols for waste characterization are not provided in the general

safety documents. These analyses are typically performed by the environmental health and

safety department or a certified external laboratory to comply with disposal facility

requirements.

Visualizing Disposal Workflows
The following diagrams illustrate the logical flow of waste disposal and emergency response

procedures based on the gathered information.
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Caption: General workflow for the disposal of chemical hazardous waste in a laboratory setting.
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Caption: Decision workflow for responding to a chemical spill in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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